Cas no 850864-48-1 (Ethyl 3-fluoro-5-iodobenzoate)

• Product Name: Ethyl 3-fluoro-5-iodobenzoate
• CAS No: 850864-48-1
• MF: C₉H₈FIO₂
• MW: 294.061498641968
• CID: 3140160
• PubChem ID: 53431278
• Update Time: 2025-04-21

Ethyl 3-fluoro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-5-iodobenzoate
• 850864-48-1
• 827-814-6
• EN300-381101
• UXBIJQIHOKZIBY-UHFFFAOYSA-N
• Z1269203479
• ETHYL3-FLUORO-5-IODOBENZOATE
• AJB86448
• DB-094292
• AKOS005259521
• SCHEMBL4162787
• CS-0247958
• Ethyl 3-fluoro-5iodobenzoate

• Inchi： 1S/C9H8FIO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
• InChI Key： UXBIJQIHOKZIBY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OCC)=C1)F

Computed Properties

• Exact Mass: 293.95531Da
• Monoisotopic Mass: 293.95531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters